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Introduction
CL15F6 is an ionizable cationic lipid that has emerged as a valuable tool for the in vitro delivery

of genetic material, including plasmid DNA (pDNA) and messenger RNA (mRNA). Its unique

chemical properties, particularly its pKa of 6.75, allow for efficient encapsulation of nucleic

acids and effective transfection of cells. CL15F6 is a key component in the formulation of lipid

nanoparticles (LNPs) and polymer-lipid hybrid nanoparticles, which are designed to protect the

genetic payload from degradation and facilitate its entry into target cells.[1][2] These

nanoparticles are particularly advantageous for their ability to mediate high transfection

efficiency, which is crucial for a wide range of applications in gene expression studies, drug

discovery, and the development of novel therapeutics.

This document provides detailed application notes and protocols for the use of CL15F6 in in

vitro gene expression studies, covering both pDNA and mRNA delivery.
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Nanoparticl
e
Formulation

Ionizable
Lipid

pDNA:PEI
Mass Ratio

Average
Size (nm)

Zeta
Potential
(mV)

Transfectio
n Efficiency
(%) in HeLa
cells

A15 CL15F6 1:0 75 0 ~5%

B15 CL15F6 1:0.1 40 +5 ~15%

C15 CL15F6 1:1 35 +10 ~40%

D15 CL15F6 5:1 30 +15 ~30%

Data summarized from Maeki et al., 2024.[3][4]

Table 2: Comparison of Transfection Efficiency of
Various Ionizable and Cationic Lipids in Polymer-Lipid
Hybrid Nanoparticles for pDNA Delivery

Lipid Type Ionizable/Cationic Lipid
Average Transfection
Efficiency (%) in HeLa
cells

Ionizable CL15F6 ~40%

Ionizable DODAP <10%

Ionizable DODMA <10%

Ionizable MC3 <10%

Cationic DOTAP ~40%

Cationic DOTMA ~40%

Data summarized from Maeki et al., 2024.[3][4]
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Experimental Workflow for In Vitro Gene Expression using CL15F6 Nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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